N-(4-fluoro-3-nitrophenyl)-1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13F2N3O4/c20-15-4-2-1-3-12(15)10-23-11-13(5-8-18(23)25)19(26)22-14-6-7-16(21)17(9-14)24(27)28/h1-9,11H,10H2,(H,22,26)
• InChI Key: UVDKSRSRBNKTCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=CC2=O)C(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-])F
• Molecular Formula: C19H13F2N3O4
• Molecular Weight: 385.3 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H13F2N3O4 and its molecular weight is 385.327. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Selective Inhibition of Kinase Activity : Analogs of the specified compound have been identified as potent and selective inhibitors of the Met kinase superfamily. This discovery led to advancements in targeted cancer therapies, with some analogs showing complete tumor stasis in specific carcinoma models and progressing to clinical trials due to favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).
• Antidepressant and Nootropic Agents : Derivatives of similar compounds have shown potential as antidepressant and nootropic agents, exhibiting significant activity in preclinical models. The synthesis of these compounds involves novel methods, indicating their potential in CNS disorder treatment (Thomas et al., 2016).
• Imaging Cancer Tyrosine Kinase : Fluorinated derivatives of related compounds have been developed as potential PET tracers for imaging cancer tyrosine kinase, highlighting their application in diagnostic imaging and the evaluation of cancer progression and treatment efficacy (Wang et al., 2005).

Material Science

• Synthesis and Characterization of Polyamides : New bis(ether-carboxylic acid) compounds, structurally related to the query compound, have been synthesized and characterized. These polyamides exhibit high thermal stability and solubility in organic solvents, making them suitable for various applications in material science, such as the development of flexible, transparent films (Hsiao et al., 1999).